5-(3-Methylphenyl)pentanal

• CAS No.: 102683-34-1
• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 5-(3-methylphenyl)pentanal
• InChI: InChI=1S/C12H16O/c1-11-6-5-8-12(10-11)7-3-2-4-9-13/h5-6,8-10H,2-4,7H2,1H3
• InChI Key: DKSNXHNNIYBTFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCCCC=O

Description

5-(3-Methylphenyl)pentanal is an aromatic aldehyde with a molecular formula of C₁₂H₁₆O. Its structure consists of a pentanal chain (five-carbon aldehyde) linked to a 3-methylphenyl group. The 3-methylphenyl substituent contributes to its lipophilicity, influencing its solubility, reactivity, and interactions with biological targets.

Biological Activity

5-(3-Methylphenyl)pentanal, a compound with the molecular formula C$_{12}$H$_{16}$O, has garnered attention in recent years for its potential biological activities. This article explores its synthesis, biological effects, and relevant case studies, providing a comprehensive overview of the current research findings.

Chemical Structure and Synthesis

5-(3-Methylphenyl)pentanal is characterized by a pentanal backbone with a 3-methylphenyl substituent. The synthesis typically involves the reaction of appropriate aldehydes and phenolic compounds under controlled conditions. For instance, studies have shown that variations in the structure of aldehydes can significantly influence their reactivity and biological properties .

1. Antioxidant Properties

Recent studies have identified 5-(3-Methylphenyl)pentanal as a compound with notable antioxidant activity. In vitro assays demonstrated that it can scavenge free radicals, thereby protecting cellular components from oxidative damage. This property is crucial in mitigating various diseases linked to oxidative stress, including cancer and neurodegenerative disorders .

2. Cytotoxicity

Research has indicated that 5-(3-Methylphenyl)pentanal exhibits cytotoxic effects against several cancer cell lines, including HeLa (cervical cancer) and K562 (chronic myeloid leukemia). The compound was observed to induce apoptosis in these cells, suggesting a potential role in cancer therapy . The mechanism appears to involve the modulation of cell cycle progression and induction of aneuploidy at sublethal doses .

3. Neuroprotective Effects

In addition to its cytotoxic properties, 5-(3-Methylphenyl)pentanal has shown promise in neuroprotection. It has been reported to promote neurite outgrowth in neuronal cells and protect against oxidative glutamate toxicity . These findings suggest its potential application in treating neurodegenerative diseases.

Study on Aldehyde Structure Influence

A study investigated the effects of different aldehyde structures on their reactivity with phenolic compounds. The results indicated that 5-(3-Methylphenyl)pentanal formed stable adducts under specific conditions, which were characterized using GC-MS analysis. The reactivity was influenced by the presence of methyl groups on the phenolic ring, highlighting the importance of structural variations in determining biological activity .

Cytotoxicity Assessment

In a comparative study assessing various aldehydes' cytotoxic effects, 5-(3-Methylphenyl)pentanal was found to be one of the most effective agents against human cancer cell lines. The study measured cell viability using MTT assays and demonstrated significant reductions in cell proliferation at certain concentrations .

Data Summary

Biological Activity	Effect	Cell Line/Model	Reference
Antioxidant	Free radical scavenging	Various in vitro models
Cytotoxicity	Induces apoptosis	HeLa, K562
Neuroprotection	Promotes neurite outgrowth	HT22 neuronal cells

Comparison with Similar Compounds

Structural Analogues and Key Differences

The table below summarizes structural and functional differences between 5-(3-Methylphenyl)pentanal and selected analogs:

Compound Name	Structural Features	Key Differences in Reactivity/Activity	References
5-Phenylpentanal	Phenyl group instead of 3-methylphenyl; lacks methyl substitution.	Reduced lipophilicity compared to 3-methyl derivative; lower membrane permeability in biological systems.
5-(3-Methylphenyl)-1-pentene	Alkene group replaces aldehyde; same 3-methylphenyl substituent.	Higher reactivity in addition reactions (e.g., hydrohalogenation); unsuitable for aldehyde-specific applications.
5-(Methylthio)pentanal	Methylthio (-SCH₃) group replaces 3-methylphenyl; aldehyde retained.	Enhanced nucleophilicity due to sulfur; forms stable Schiff bases with amines.
Ethyl 5-(3-hydroxyphenyl)pentanoate	Ester group replaces aldehyde; hydroxyl at phenyl meta-position.	Increased polarity; potential antioxidant activity due to phenolic hydroxyl group.
5-[(3-Methylphenyl)amino]-5-oxopentanoic acid	Carboxylic acid and amide groups replace aldehyde; same 3-methylphenyl.	Bioactivity shifts toward enzyme inhibition or receptor binding (e.g., protease inhibition).

Impact of Substituent Position

• 3-Methylphenyl vs. 4-Methylphenyl: Compounds with a 4-methylphenyl group (e.g., Ethyl 5-(4-hydroxyphenyl)pentanoate) often exhibit altered electronic effects and steric hindrance, leading to differences in antioxidant and antimicrobial activities .
• Phenyl vs. Biphenyl: Biphenyl-substituted analogs (e.g., 5-(3-Biphenylyl)pentanoic Acid) show enhanced π-π stacking interactions, improving binding affinity in drug design .

Functional Group Modifications

• Aldehyde vs. Carboxylic Acid: The aldehyde group in 5-(3-Methylphenyl)pentanal enables nucleophilic additions (e.g., Grignard reactions), whereas carboxylic acid derivatives (e.g., 5-(3-Acetamidophenyl)pentanoic Acid) participate in condensation or amidation .
• Ester vs. Aldehyde: Ethyl esters (e.g., Ethyl 5-(3-hydroxyphenyl)pentanoate) exhibit lower volatility and higher stability, making them preferable for controlled-release formulations .

Chemical Reactivity

• Schiff Base Formation : The aldehyde group in 5-(3-Methylphenyl)pentanal can react with primary amines to form Schiff bases, a property exploited in drug delivery and coordination chemistry. This contrasts with methylthio analogs (e.g., 5-(Methylthio)pentanal), which form more stable thioether linkages .
• Oxidation Sensitivity : The aldehyde is prone to oxidation, forming carboxylic acids. Stabilization strategies (e.g., acetal protection) are required for long-term storage .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP	Water Solubility (mg/L)
5-(3-Methylphenyl)pentanal	176.26	3.2	120
5-Phenylpentanal	162.23	2.8	180
5-(Methylthio)pentanal	146.25	1.9	350
Ethyl 5-(3-hydroxyphenyl)pentanoate	222.28	2.5	90

Note: LogP values estimated using fragment-based methods; solubility data inferred from analogs .